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Compound of Interest

Compound Name: 2-Chloro-5-(chloromethyl)pyrazine

Cat. No.: B035230

Technical Guide: 2-Chloro-5-
(chloromethyl)pyrazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-5-(chloromethyl)pyrazine, with the CAS number 105985-21-5, is a halogenated
heterocyclic compound. Halogenated pyrazines are a class of compounds with applications in
various fields of chemistry, including as intermediates in the synthesis of pharmaceuticals and
agrochemicals. The presence of two reactive chloro groups on the pyrazine ring suggests its
potential as a versatile building block in organic synthesis. This technical guide provides a
summary of the available physical and chemical properties of 2-Chloro-5-
(chloromethyl)pyrazine. It is important to note that detailed experimental data for this specific
compound is limited in publicly available literature.

Chemical and Physical Properties

A summary of the available physical and chemical properties for 2-Chloro-5-
(chloromethyl)pyrazine is presented in the table below. It is important to note that quantitative
experimental data for several key physical properties, such as melting point, boiling point,
density, and solubility, are not readily available in the reviewed literature.
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Property Value Source(s)
Molecular Formula C5H4CI2N2 [1]
Molecular Weight 163.007 g/mol [1]
CAS Number 105985-21-5 [1]
Purity >95% [2]
SMILES CIC1=NC=C(N=C1)CClI [1]
Storage Conditions 2-8 °C [1]

Melting Point Data not available
Boiling Point Data not available
Density Data not available
Solubility Data not available

Reactivity and Chemical Properties

Detailed experimental studies on the reactivity of 2-Chloro-5-(chloromethyl)pyrazine are not
extensively documented. However, the chemical behavior can be inferred from the general
reactivity of related 2-chloropyrazines. The chlorine atom on the pyrazine ring is expected to be
susceptible to nucleophilic aromatic substitution (SNAr) reactions, a common reaction for
electron-deficient heterocyclic halides. The reactivity is enhanced by the electron-withdrawing
nature of the pyrazine ring.

The chloromethyl group provides a second site for nucleophilic substitution, likely proceeding
via an SN2 mechanism. This dual reactivity makes the molecule a potentially useful scaffold for
the synthesis of more complex, polysubstituted pyrazine derivatives.

Experimental Workflows

As specific experimental protocols for 2-Chloro-5-(chloromethyl)pyrazine were not found in
the searched literature, the following diagrams illustrate general workflows that are commonly
employed for the synthesis and analysis of similar heterocyclic compounds.
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General Synthetic and Analytical Workflow
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Caption: General workflow for synthesis and analysis.
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Potential Reactivity of 2-Chloro-5-(chloromethyl)pyrazine

Nucleophilic Aromatic Substitution (SNAr) at C2 Nucleophilic Substitution (SN2) at Chloromethyl Group
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Caption: Potential reaction pathways.

Safety and Handling

A comprehensive Material Safety Data Sheet (MSDS) for 2-Chloro-5-(chloromethyl)pyrazine
was not available in the public domain. However, based on the known hazards of similar
chlorinated organic compounds and pyridines, it is prudent to handle this chemical with
appropriate safety precautions. The analogous compound, 2-Chloro-5-(chloromethyl)pyridine,
Is known to be harmful if swallowed and causes severe skin burns and eye damage|3].
Therefore, it should be assumed that 2-Chloro-5-(chloromethyl)pyrazine may have similar
toxicological properties. Standard laboratory safety protocols, including the use of personal
protective equipment (gloves, safety glasses, lab coat) and working in a well-ventilated fume
hood, are strongly recommended.

Conclusion

2-Chloro-5-(chloromethyl)pyrazine is a chemical intermediate with potential for use in
organic synthesis. However, there is a notable lack of comprehensive, publicly available data
regarding its specific physical properties, detailed reactivity, and biological activity. Researchers
and drug development professionals should exercise caution and conduct thorough
characterization and safety assessments before utilizing this compound in their work. The
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information provided in this guide is based on the limited data available and inferences from
related chemical structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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